Cas no 39736-29-3 (Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate)

• Product Name: Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate
• CAS No: 39736-29-3
• MF: C₇H₁₀N₂O₂S₂
• MW: 218.296498775482
• MDL: MFCD01830310
• CID: 315393
• PubChem ID: 384908
• Update Time: 2025-06-14

Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate
• 5-Thiazolecarboxylicacid, 4-amino-2-(methylthio)-, ethyl ester
• Ethyl 4-amino-2-(methylthio)-1,3-thiazole-5-carboxylate
• ethyl 4-amino-2-methylsulfanyl-1,3-thiazole-5-carboxylate
• ETHYL 4-AMINO-2-METHYLTHIOTHIAZOLE-5-CARBOXYLATE
• 4-amino-2-methylsulfanyl-thiazole-5-carboxylic acid ethyl ester
• 4-amino-2-methylthio-5-thiazolecarboxylic acid ethyl ester
• 4-amino-2-methylthio-thiazole-5-carboxylic-ethylester
• ethyl 4-amino-2-methylthio-1,3-thiazole-5-carboxylate
• ethyl 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylate
• NSC675697
• TimTec1_001416
• MLS000877944
• WAFDSQXKSGGKCD-UHFFFAOYSA-N
• HMS2683N06
• HMS1538A08
• SBB001485
• HTS001020
• AKO
• CS-D0868
• AKOS000117722
• A824716
• Z57033914
• DTXSID80327666
• AMY27013
• AI-067/31570045
• FT-0702439
• 4-amino-2-methylsulfanylthiazole-5-carboxylic acid ethyl ester
• ethyl 4-amino-2-methylsulfanyl-thiazole-5-carboxylate;Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate
• 39736-29-3
• ethyl 4-amino-2-(methylthio)-thiazole-5-carboxylate
• NCGC00174453-01
• EN300-11112
• SMR000376909
• SR-01000572726
• SCHEMBL2701506
• SR-01000572726-2
• NSC-675697
• CHEMBL1569826
• MFCD01830310
• ethyl 4-amino-2-methylsulfanyl-thiazole-5-carboxylate
• BS-4271
• SR-01000572726-1
• J-520964
• CCG-50204
• AA-516/30012021
• DA-19320

• MDL： MFCD01830310
• Inchi： 1S/C7H10N2O2S2/c1-3-11-6(10)4-5(8)9-7(12-2)13-4/h3,8H2,1-2H3
• InChI Key： WAFDSQXKSGGKCD-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(=O)OCC)N)SC

Computed Properties

• Exact Mass: 218.01800
• Monoisotopic Mass: 218.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119
• XLogP3: 2.6

Experimental Properties

• Density: 1.37
• Boiling Point: 368.6°C at 760 mmHg
• Flash Point: 176.7°C
• Refractive Index: 1.603
• PSA: 118.75000
• LogP: 2.20510

Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate

Research Brief on Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate (CAS: 39736-29-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate (CAS: 39736-29-3) is a thiazole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique thiazole core and functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for antimicrobial, anticancer, and anti-inflammatory agents, highlighting its importance in pharmaceutical research.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers investigated the antimicrobial properties of derivatives synthesized from Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate. The study demonstrated that modifications at the 4-amino and 2-methylthio positions significantly enhanced activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). These findings suggest that this compound could serve as a promising scaffold for developing novel antibiotics to address the growing issue of antimicrobial resistance.

Another notable application of Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate lies in its role as a precursor for kinase inhibitors. A 2022 paper in *Bioorganic & Medicinal Chemistry Letters* reported the synthesis of pyrazole-thiazole hybrids using this compound, which exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs). These kinases are critical targets in cancer therapy, and the study's results indicate potential for further development of anticancer drugs based on this chemical framework.

The compound's mechanism of action has also been elucidated in recent research. Structural analyses using X-ray crystallography and molecular docking simulations have revealed that the thiazole ring system facilitates hydrogen bonding with biological targets, while the ethyl ester group enhances membrane permeability. These insights, published in a 2023 *European Journal of Medicinal Chemistry* article, provide valuable guidance for structure-activity relationship (SAR) optimization in drug design.

From a synthetic chemistry perspective, novel green chemistry approaches have been developed for the production of Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate. A 2023 study in *Organic Process Research & Development* demonstrated an eco-friendly, catalyst-free synthesis method that improves yield while reducing environmental impact. This advancement addresses growing concerns about sustainable pharmaceutical manufacturing processes.

Looking forward, the versatility of Ethyl 4-amino-2-(methylthio)thiazole-5-carboxylate continues to inspire new research directions. Current investigations are exploring its potential in developing drugs for neurodegenerative diseases and as a fluorescent probe for biological imaging. The compound's unique chemical properties and demonstrated biological activities position it as a valuable tool in chemical biology and a promising candidate for future therapeutic development.